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Compound of Interest

Compound Name: Adprp

Cat. No.: B15561031 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe and compliant disposal of chemical reagents is a cornerstone of laboratory safety and

environmental stewardship. This guide provides a detailed protocol for the proper disposal of

Adenosine-5'-O-diphosphoribose phosphate (ADPRP), a substance often utilized in

biochemical research.

Initial searches for "Adprp" suggest a likely typographical error for "ADPRP." While a specific

Safety Data Sheet (SDS) detailing the disposal of ADPRP is not readily available, information

from related compounds such as Adenosine 5'-diphosphoribose sodium salt indicates that it

should be handled with care, as it may cause skin and eye irritation.[1] Therefore, treating

ADPRP as a potentially hazardous chemical is a prudent approach to ensure safety.

Quantitative Data Summary
Based on the safety data for closely related adenosine compounds, ADPRP is not classified as

a highly hazardous substance. However, due to the lack of specific data for ADPRP, it is

recommended to handle it as a chemical waste product and not dispose of it in regular trash or

down the drain.
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Parameter Guideline Citation

Hazard Classification

Not definitively classified, but

may cause skin and eye

irritation. Treat as chemical

waste.

[1]

Solid Waste Disposal

Collect in a designated,

labeled, and sealed container

for chemical waste.

Aqueous Solution Disposal

Collect in a labeled, sealed

container. Do not pour down

the drain.

Personal Protective Equipment

(PPE)

Lab coat, safety glasses, and

chemical-resistant gloves.
[2]

Experimental Protocols for Disposal
The following step-by-step procedures are based on best practices for the disposal of

laboratory chemicals. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

Disposal of Solid ADPRP Waste:

Waste Collection: Collect solid ADPRP waste, including any contaminated items like

weighing paper or pipette tips, in a designated and clearly labeled waste container.

Container Labeling: The container should be labeled as "Chemical Waste" and include the

full chemical name: "Adenosine-5'-O-diphosphoribose phosphate."

Storage: Store the sealed waste container in a designated and secure area within the

laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's certified hazardous waste

management program.

Disposal of Aqueous ADPRP Solutions:
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Waste Collection: Collect all aqueous solutions containing ADPRP in a dedicated, leak-proof

container.

Container Labeling: Clearly label the container with "Chemical Waste," the full chemical

name, and the approximate concentration of ADPRP.

Storage: Ensure the container is tightly sealed and stored in a designated secondary

containment bin in a secure area.

Disposal: Dispose of the liquid waste through your institution's hazardous waste program. Do

not dispose of it down the sanitary sewer.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of ADPRP.
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ADPRP Disposal Workflow
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Disclaimer: The information provided here is a general guide and should not replace specific

institutional or regulatory requirements. Always consult your institution's Environmental Health

and Safety (EHS) department and adhere to all local, state, and federal regulations regarding

chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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